1-Methyl-4-{[(propan-2-yl)oxy]methyl}piperazine

• CAS No.: 67232-27-3
• Molecular Formula: C9H20N2O
• Molecular Weight: 172.27 g/mol
• IUPAC Name: 1-methyl-4-(propan-2-yloxymethyl)piperazine
• InChI: InChI=1S/C9H20N2O/c1-9(2)12-8-11-6-4-10(3)5-7-11/h9H,4-8H2,1-3H3
• InChI Key: PKLWKQYVBXPUEQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCN1CCN(CC1)C

Description

1-METHYL-4-[(1-METHYLETHOXY)METHYL]PIPERAZINE is a chemical compound with a complex structure, often used in various scientific research and industrial applications

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-METHYL-4-[(1-METHYLETHOXY)METHYL]PIPERAZINE typically involves multiple steps, including the reaction of piperazine with isopropyl alcohol under controlled conditions. The reaction is usually carried out in the presence of a catalyst to facilitate the formation of the desired product. The process may also involve purification steps to ensure the compound’s purity and quality.

Industrial Production Methods: In industrial settings, the production of 1-METHYL-4-[(1-METHYLETHOXY)METHYL]PIPERAZINE is scaled up using large reactors and optimized reaction conditions to maximize yield and efficiency. The process often includes continuous monitoring and quality control measures to maintain consistency and meet regulatory standards.

Chemical Reactions Analysis

Types of Reactions: 1-METHYL-4-[(1-METHYLETHOXY)METHYL]PIPERAZINE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of different oxidation products.

Reduction: Reduction reactions can be performed using reducing agents, resulting in the conversion of the compound into its reduced forms.

Substitution: The compound can undergo substitution reactions, where specific functional groups are replaced by other groups under suitable conditions.

Common Reagents and Conditions:

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogens, alkylating agents.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield various oxidized derivatives, while substitution reactions can produce a range of substituted piperazine compounds.

Scientific Research Applications

1-METHYL-4-[(1-METHYLETHOXY)METHYL]PIPERAZINE has several scientific research applications, including:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activities and interactions with biological molecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-METHYL-4-[(1-METHYLETHOXY)METHYL]PIPERAZINE involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

• 1-Methyl-4-(1-methylethoxy)benzene
• Benzene, 1-methoxy-4-methyl-2-(1-methylethyl)-
• Benzene, 1-ethoxy-4-methyl-

Comparison: Compared to these similar compounds, 1-METHYL-4-[(1-METHYLETHOXY)METHYL]PIPERAZINE exhibits unique properties, such as its specific reactivity and potential applications in various fields. Its structure allows for diverse chemical modifications, making it a versatile compound for research and industrial purposes.